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Compound of Interest

Compound Name: Orthoperiodic acid

Cat. No.: B105680 Get Quote

Standard Operating Procedure: Handling
Orthoperiodic Acid
Introduction: Orthoperiodic acid (H₅IO₆), also known as periodic acid, is a powerful oxidizing

agent and a corrosive substance requiring stringent safety protocols for handling.[1][2] It is

capable of causing severe skin burns, serious eye damage, and can be destructive to the

respiratory tract.[1] Due to its properties as a strong oxidizer, it may cause fire or an explosion,

particularly when in contact with combustible materials.[3][4] This document provides essential

safety and logistical information for researchers, scientists, and drug development

professionals to ensure the safe handling, use, and disposal of Orthoperiodic acid.

Personal Protective Equipment (PPE)
All personnel must wear the appropriate PPE when handling Orthoperiodic acid. The required

level of protection varies based on the nature of the task.
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Task Eye/Face Protection Skin/Body Protection
Respiratory

Protection

Routine Laboratory

Use(e.g., weighing,

solution preparation

under fume hood)

Tight-sealing safety

goggles and a face

shield.[4][5]

Chemical-resistant

gloves (nitrile or butyl

rubber), and a

chemical-resistant lab

coat.[4][5][6]

Work must be

conducted in a

chemical fume hood

or a well-ventilated

area.[4]

Handling Large

Quantities or Open

Transfers

Tight-sealing safety

goggles and a face

shield.[4][5]

Chemical-resistant

gloves (double-gloving

recommended),

chemical-resistant

apron over a lab coat.

[4][7]

A NIOSH-approved

respirator with

appropriate cartridges

for acid gases should

be used if not handled

in a fume hood.[4][5]

Major Spill Cleanup

Tight-sealing safety

goggles and a face

shield.[4]

Full-body chemical-

resistant suit.

Chemical-resistant

boots.[1][7]

Self-Contained

Breathing Apparatus

(SCBA).[1][4]

Operational Plan: Step-by-Step Handling Protocol
A. Preparation and Pre-Handling:

Designated Area: All work with Orthoperiodic acid must be conducted in a designated area,

such as a chemical fume hood, to control exposure.[4]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been tested.[4] Have a spill kit with appropriate absorbent materials

(e.g., dry sand, vermiculite) nearby.[1]

Remove Combustibles: Before handling, clear the work area of all combustible and

incompatible materials, including wood, paper, organic solvents, and strong bases.[1][4]

Don PPE: Put on all required PPE as specified in the table above.

B. Handling and Use:
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Container Inspection: Visually inspect the container for any signs of damage or leaks before

opening.

Dispensing: Carefully weigh or measure the required amount of Orthoperiodic acid. Avoid

creating dust.[3]

Solution Preparation: When preparing solutions, always add the acid slowly to the solvent

(e.g., water), never the other way around, to dissipate any heat generated.

Storage: Keep containers tightly closed when not in use.[4] Store in a cool, dry, well-

ventilated area designated for corrosive and oxidizing materials.[3][4] Do not store near

combustible materials.[4]

Emergency Procedures: Spill and Exposure Plan
Immediate and correct response to spills and exposures is critical to minimizing harm.

A. Spill Response

Spill Size Response Protocol

Minor Spill(e.g., small amount inside a fume

hood)

1. Alert personnel in the immediate area. 2.

Contain the spill with an inert absorbent material

like dry sand or vermiculite. DO NOT use

combustible materials like paper towels or

sawdust.[1] 3. Scoop the absorbed material into

a clearly labeled, sealable container for

hazardous waste disposal.[1] 4. Decontaminate

the area with a suitable neutralizing agent,

followed by a water rinse.

Major Spill(e.g., outside of a fume hood)

1. Evacuate the laboratory immediately and alert

others.[1] 2. Notify your institution's emergency

response team. 3. If safe to do so, move upwind

from the spill.[1] 4. Prevent the spill from

entering drains or waterways.[1] 5. Only trained

personnel with the appropriate PPE (including

SCBA) should attempt to clean up the spill.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b105680?utm_src=pdf-body
https://media.laballey.com/docbuilder/periodic-acid-lab-grade-safety-data-sheet-66e8a366e3834.pdf
https://www.fishersci.com/store/msds?partNumber=BP58125&productDescription=PERIODIC+ACID+25G&vendorId=VN00033897&countryCode=US&language=en
https://media.laballey.com/docbuilder/periodic-acid-lab-grade-safety-data-sheet-66e8a366e3834.pdf
https://www.fishersci.com/store/msds?partNumber=BP58125&productDescription=PERIODIC+ACID+25G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP58125&productDescription=PERIODIC+ACID+25G&vendorId=VN00033897&countryCode=US&language=en
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-215695.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-215695.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-215695.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-215695.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-215695.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-215695.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


B. Personal Exposure Protocol

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing.[8] Seek immediate medical attention.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[4] Remove contact lenses if present and easy to do. Seek immediate medical

attention from an ophthalmologist.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.

Ingestion:DO NOT induce vomiting.[3] Have the conscious person rinse their mouth and

drink one or two glasses of water. Seek immediate medical attention.[8]

Disposal Plan
Orthoperiodic acid and materials contaminated with it are considered hazardous waste.

Waste Collection: Collect all waste, including unused product and spill cleanup materials, in

a designated, properly labeled, and sealed hazardous waste container.[1] Do not mix with

other waste streams, especially organic or combustible materials.[1]

Labeling: The waste container must be clearly labeled as "Hazardous Waste: Orthoperiodic
Acid (Oxidizer, Corrosive)" and include the EPA waste numbers D001 (Ignitability) and D002

(Corrosivity).[1]

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[8] Do not

pour any amount down the drain or dispose of it in regular trash.[1]

Mandatory Visualization
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Start: Acquire
Orthoperiodic Acid

1. Preparation
- Designate Area

- Check Safety Equip.
- Remove Combustibles

2. Don PPE
- Goggles/Face Shield

- Resistant Gloves
- Lab Coat/Apron

3. Handling & Use
- Work in Fume Hood
- Dispense Carefully

- Keep Container Closed

4. Decontamination
- Clean Glassware
- Wipe Surfaces

EMERGENCY
Spill / Exposure

Incident

5. Doff PPE
- Remove Gloves Last

- Wash Hands

6. Waste Disposal
- Collect in Labeled Container

- Store for EHS Pickup

End: Procedure
Complete

Cleanup Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Orthoperiodic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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